Cas no 2027997-63-1 (4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 2027997-63-1
• MF: C₈H₈ClN₅O₂S
• MW: 273.699418067932
• CID: 5866702
• PubChem ID: 165870324
• Update Time: 2025-07-20

4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-782791
• 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• 2027997-63-1

• Inchi： 1S/C8H8ClN5O2S/c1-2-14-7(6-3-4-10-5-11-6)12-13-8(14)17(9,15)16/h3-5H,2H2,1H3
• InChI Key： YIEJOKZBAAEWPM-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C2C=CN=CN=2)N1CC)(=O)=O

Computed Properties

• Exact Mass: 273.0087234g/mol
• Monoisotopic Mass: 273.0087234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99Ų

Additional information on 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Recent Advances in the Study of 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 2027997-63-1)

In recent years, the compound 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 2027997-63-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonyl chloride derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including the triazole and pyrimidine rings, contribute to its versatility in medicinal chemistry applications.

Recent studies have focused on the synthetic pathways and reactivity of 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride. Researchers have optimized its synthesis using modern catalytic methods, achieving higher yields and purity. The compound's sulfonyl chloride group is particularly reactive, enabling its use in the formation of sulfonamides, sulfonate esters, and other derivatives that are crucial in drug discovery. These derivatives have been explored for their potential in targeting various biological pathways, including enzyme inhibition and receptor modulation.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride exhibit selective inhibition against specific kinase targets, with promising efficacy and low cytotoxicity. These findings suggest its potential as a scaffold for the design of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, this compound has also been investigated for its antimicrobial properties. Recent research has shown that sulfonyl chloride derivatives can disrupt bacterial cell wall synthesis, making them effective against drug-resistant strains. The structural flexibility of 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride allows for the introduction of various functional groups, enhancing its antimicrobial spectrum and potency. These studies highlight its potential as a lead compound in the fight against antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and off-target effects need to be addressed through further research. However, the progress made so far underscores the importance of 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on the pharmaceutical industry.

In conclusion, 4-ethyl-5-(pyrimidin-4-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 2027997-63-1) represents a promising candidate for drug development, with diverse applications in kinase inhibition and antimicrobial therapy. Continued research into its synthetic optimization and biological evaluation will be essential to unlock its full therapeutic potential. The compound's versatility and efficacy make it a focal point in the ongoing quest for innovative treatments in chemical biology and medicine.